Kapurone
Kapurone
Brand Name:
Vulcanchem
CAS No.:
19865-90-8
VCID:
VC0028618
InChI:
InChI=1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24?,27+,28-,29-,30-/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C5(CCC(O5)C(C)(C)O)C)C)C)C
Molecular Formula:
C30H50O3
Molecular Weight:
458.727
Kapurone
CAS No.: 19865-90-8
Cat. No.: VC0028618
Molecular Formula: C30H50O3
Molecular Weight: 458.727
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19865-90-8 |
|---|---|
| Molecular Formula | C30H50O3 |
| Molecular Weight | 458.727 |
| IUPAC Name | (5R,8R,9R,10R,13R,14R,17S)-17-[(2R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24?,27+,28-,29-,30-/m1/s1 |
| Standard InChI Key | XSQYWMLMQVUWSF-QPYBEPQASA-N |
| SMILES | CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C5(CCC(O5)C(C)(C)O)C)C)C)C |
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